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Compound of Interest

Compound Name: Mps1-IN-1

Cat. No.: B1663578

Essential Safety and Handling Guide for Mps1-
IN-1

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the monopolar spindle 1 (Mps1) kinase inhibitor, Mps1-IN-1. The
following procedural guidance is based on available safety data for similar compounds and
general laboratory best practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Mps1-IN-1 and its dihydrochloride
salt is provided below.
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Property Mps1-IN-1 Mps1-IN-1 dihydrochloride
Molecular Formula C28H33Ns04S C28H33Ns04S - 2HCI
Molecular Weight 535.66 g/mol 608.58 g/mol

Appearance Solid No data available

Solubility DMSO: > 39 mg/mL Water: 100 mM, DMS0: 100

mM

Storage (Powder)

-20°C for 3 years, 4°C for 2

years

Desiccate at room temperature

Storage (In Solvent)

-80°C for 2 years, -20°C for 1

year

No data available

Personal Protective Equipment (PPE)

When handling Mps1-IN-1, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

Equipment

Specification

Purpose

Eye Protection

Safety glasses with side

shields or goggles.

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact.

Skin and Body Protection

Laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if
handling large quantities or if

dust is generated.

Prevents inhalation of dust or

aerosols.

Operational Handling and Disposal Plan
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Adherence to proper operational and disposal procedures is critical for maintaining a safe
laboratory environment.

Handling and Storage

o Engineering Controls: Handle Mps1-IN-1 in a well-ventilated area, preferably in a chemical
fume hood, to minimize inhalation exposure.

o Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash
hands thoroughly after handling.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated
place. Follow the specific storage temperatures provided in the properties table.

Disposal Plan

o Waste Disposal: Dispose of Mps1-IN-1 and any contaminated materials in accordance with
local, state, and federal regulations. This typically involves collection in a designated, labeled
hazardous waste container.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

Spillage and First Aid

In the event of a spill or exposure, immediate and appropriate action is necessary.
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Situation

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Wear appropriate PPE. Sweep up the material,
place it in a suitable, closed container for
disposal. Avoid generating dust. Ventilate the
area and wash the spill site after material pickup

is complete.

Mps1 Signaling Pathway in Spindle Assembly

Checkpoint

Mps1 is a key kinase that regulates the spindle assembly checkpoint (SAC), a critical

surveillance mechanism that ensures accurate chromosome segregation during mitosis. The

following diagram illustrates the central role of Mps1 in this pathway.
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Mps1 Signaling in Spindle Assembly Checkpoint

Unattached Kinetochore Mps1 Kinase

Phosphorylates Phosphorylates Mad1

DO s o BUb1-Bub3 Mad1-Mad2

Catalyzes binding to
form MCC

Mitotic Checkpoint
Complex (MCC)

------------

Click to download full resolution via product page

Caption: Mps1 kinase activation at unattached kinetochores initiates a signaling cascade that
leads to the formation of the Mitotic Checkpoint Complex (MCC), which inhibits the Anaphase-
Promoting Complex/Cyclosome (APC/C) to prevent premature anaphase onset.

« To cite this document: BenchChem. [Personal protective equipment for handling Mps1-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663578#personal-protective-equipment-for-
handling-mps1-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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